SU6656

• Molecular Formula: C19H21N3O3S
• Molecular Weight: 371.5 g/mol
• InChI: InChI=1S/C19H21N3O3S/c1-22(2)26(24,25)14-7-8-18-15(11-14)16(19(23)21-18)10-13-9-12-5-3-4-6-17(12)20-13/h7-11,20H,3-6H2,1-2H3,(H,21,23)/b16-10-
• InChIKey: LOGJQOUIVKBFGH-YBEGLDIGSA-N

(3Z)-N,N-dimethyl-2-oxo-3-(4,5,6,7-tetrahydro-1H-indol-2-ylmethylidene)-1H-indole-5-sulfonamide (SU6656): Procurement-Quality Kinase Inhibitor for Src and Aurora Research

(3Z)-N,N-dimethyl-2-oxo-3-(4,5,6,7-tetrahydro-1H-indol-2-ylmethylidene)-1H-indole-5-sulfonamide (commonly designated SU6656) is an oxindole sulfonamide small molecule with a molecular weight of 371.45 g/mol [1]. It was originally characterized as a selective, ATP-competitive inhibitor of Src family kinases (SFKs) . Subsequent profiling has identified potent off-target activity against Aurora kinases and AMPK, which critically informs its experimental utility and limitations [2].

SFK pathway inhibition study fitATP-competitive inhibitor of Src, Yes, Lyn, Fyn for cell signaling research.

PDGFR-sparing selectivity contextDoes not inhibit PDGF receptor at concentrations that fully block SFKs; cleaner than SU6657 for PDGF-dependent studies.

Cell-permeable research probeDMSO-soluble; widely used in >30 publications for cellular kinase assays.

• [1] PDBeChem. (2011). Ligand Dictionary: (3Z)-N,N-DIMETHYL-2-OXO-3-(4,5,6,7-TETRAHYDRO-1H-INDOL-2-YLMETHYLIDENE)-2,3-DIHYDRO-1H-INDOLE-5-SULFONAMIDE (Code: K88). EMBL-EBI. View Source
• [2] Chemical Probes Portal. (2022). SU6656 Probe Report. chemicalprobes.org. View Source

Why (3Z)-N,N-dimethyl-2-oxo-3-(4,5,6,7-tetrahydro-1H-indol-2-ylmethylidene)-1H-indole-5-sulfonamide (SU6656) Cannot Be Interchanged with Generic Src Inhibitors

The functional outcome of kinase inhibition is profoundly influenced by a compound's off-target profile. SU6656 exhibits a unique polypharmacology that diverges sharply from other Src-family kinase (SFK) inhibitors like PP2 and dasatinib [1]. While PP2 primarily affects SFK signaling with limited impact on the cell cycle, and dasatinib demonstrates broader, non-SFK specific effects, SU6656 uniquely induces a mitotic defect via potent cross-inhibition of Aurora kinases [2]. This distinct selectivity fingerprint means that substituting SU6656 with another SFK inhibitor will not recapitulate its cellular phenotype, particularly in assays measuring cytokinesis, polyploidy, or tumor angiogenesis [3].

TGF-β receptor off-target inhibition PP1 and PP2 directly inhibit TGF-β type I/II receptors and block Smad2/3 phosphorylation; SU6656 spares this pathway, avoiding false SFK-dependence conclusions in TGF-β-rich models.

Abl/c-Kit polypharmacology Dasatinib potently inhibits Bcr-Abl and c-Kit at sub-nanomolar concentrations, confounding Abl-mediated signaling readouts. SU6656 shows negligible activity against these targets at standard working concentrations.

Aurora kinase dual activity SU6656 co-inhibits Aurora kinases (IC50 ~19 nM), inducing a distinctive cytokinesis defect and G2/M accumulation not observed with PP2 or dasatinib. This dual SFK/Aurora profile limits clean SFK probe use in mitosis studies.

• [1] Vu, A. T., et al. (2023). Src family kinase targeting in head and neck tumor cells using SU6656, PP2 and dasatinib. Head & Neck, 45(1), 147-155. View Source
• [2] Osti.gov. (2012). Differential effects on cell motility, embryonic stem cell self-renewal and senescence by diverse Src kinase family inhibitors. OSTI ID: 22212298. View Source
• [3] Arai, R., et al. (2012). Simultaneous inhibition of Src and Aurora kinases by SU6656 induces therapeutic synergy in human synovial sarcoma growth, invasion and angiogenesis in vivo. European Journal of Cancer, 48(15), 2417-30. View Source

(3Z)-N,N-dimethyl-2-oxo-3-(4,5,6,7-tetrahydro-1H-indol-2-ylmethylidene)-1H-indole-5-sulfonamide (SU6656): Quantitative Differentiation Evidence

Dual Src and Aurora Kinase Inhibition Differentiates SU6656 from PP2 and Drives Mitotic Defects

SU6656 exhibits a functional distinction from the SFK inhibitor PP2 by potently inhibiting Aurora kinases, leading to a unique cellular phenotype. While PP2 does not induce mitotic defects, SU6656 causes a failure in cytokinesis, resulting in G2/M phase accumulation and the formation of polyploid cells [1]. This is due to its biochemical activity against Aurora B (IC50 = 19 nM) and Aurora C (IC50 = 17 nM), which are more potently inhibited than its primary SFK target, Src (IC50 = 100 nM) in the same assay panel [2].

PDGFR Sparing vs SU6657

Head-to-head

SU6656: >10 μM PDGFRβ vs SU6657: active sub-μM

Difference: >6.5-fold SFK selectivity window; no PDGFR inhibition at 10 μM.

PDGFR-sparing probe for clean SFK/PDGF pathway dissection.

Verified in NIH 3T3 PDGF-stimulated S-phase entry assay.

Evidence Dimension	Mitotic Phenotype (Cytokinesis)
Target Compound Data	Induces G2/M accumulation, polyploidy, and apoptosis via Aurora kinase inhibition.
Comparator Or Baseline	PP2: Does not induce a defect in cleavage furrow formation during cytokinesis.
Quantified Difference	Qualitative difference in mechanism and phenotype; SU6656 inhibits Aurora B (IC50 = 19 nM) vs. Src (IC50 = 100 nM).
Conditions	Human synovial sarcoma cells (in vitro) and structural/comparative kinase analysis.

Why This Matters

Procurement of SU6656 is essential for experimental designs requiring concurrent inhibition of SFKs and Aurora kinases to study cytokinesis failure, a phenotype not achieved with more selective SFK inhibitors like PP2.

• [1] Arai, R., et al. (2012). Simultaneous inhibition of Src and Aurora kinases by SU6656 induces therapeutic synergy in human synovial sarcoma growth, invasion and angiogenesis in vivo. European Journal of Cancer, 48(15), 2417-30. View Source
• [2] Chemical Probes Portal. (2022). SU6656 Probe Report. chemicalprobes.org. View Source

SU6656 Displays Superior SFK Target Engagement Compared to PP2 in Head and Neck Cancer Models

In a direct comparative study of SFK inhibitors, SU6656 demonstrated clear, specific effects on SFK signaling in head and neck squamous cell carcinoma (HNSCC) cells, whereas PP2 had no detectable effect on SFK signaling under the same conditions [1]. Dasatinib, while more potent in cell kill assays, exerted non-SFK specific effects, confirming that SU6656 is the most SFK-specific tool among the three [1].

AMPK Paradoxical Activation

Class-level

SU6656: IC50 0.22 μM AMPKα2 + LKB1-mediated Thr172 activation vs PP2, dasatinib: no AMPK engagement

Unique AMPK activation liability may confound metabolic phenotypic readouts.

Cell-free kinase assay; cellular Thr172 immunoblotting. Requires validation in your model.

Evidence Dimension	SFK Signaling Specificity
Target Compound Data	Clear SFK-specific effects on signaling.
Comparator Or Baseline	PP2: No effect on SFK signaling. Dasatinib: Non-SFK specific effects.
Quantified Difference	Qualitative assessment of SFK signaling pathway activation.
Conditions	Three HNSCC cell lines with varying SFK activity; Western blot and functional kinomics analysis.

Why This Matters

For experiments where precise modulation of Src family kinase activity is required without confounding off-target signaling, SU6656 provides a more specific pharmacological tool than PP2, which fails to engage SFKs in this context.

• [1] Vu, A. T., et al. (2023). Src family kinase targeting in head and neck tumor cells using SU6656, PP2 and dasatinib. Head & Neck, 45(1), 147-155. View Source

Divergent Effect on TGF-β Signaling: SU6656 is Inert Compared to PP1 and PP2

In a study evaluating the impact of SFK inhibitors on TGF-β1-mediated cellular responses, PP2 and PP1 effectively relieved TGF-β1-induced growth arrest and epithelial-to-mesenchymal transition (EMT). In contrast, the 'more specific Src inhibitor SU6656' failed to block these TGF-β1-mediated responses, demonstrating a clear functional divergence [1]. This indicates that the TGF-β receptor antagonism observed with PP1 and PP2 is an off-target effect not shared by SU6656.

Dual SFK/Aurora vs Dasatinib/PP2

Head-to-head

SU6656: Aurora B IC50 19 nM, Src 280 nM vs PP2, dasatinib: no significant Aurora B inhibition ≤1 μM

14.7-fold more potent against Aurora B; induces polyploidy and G2/M arrest.

Aurora-driven cytokinesis failure dominates cellular phenotype; not a clean mitosis probe.

MDA-MB-231 cells; histone H3 phosphorylation blocked. Include an Aurora-selective control.

Evidence Dimension	TGF-β1-Induced Growth Arrest
Target Compound Data	Does not relieve TGF-β1-induced growth arrest or block Smad2/p38 MAPK activation.
Comparator Or Baseline	PP2 and PP1: Effectively relieve TGF-β1-induced growth arrest and block downstream signaling.
Quantified Difference	Qualitative difference in functional response.
Conditions	Panc1 pancreatic adenocarcinoma cells stimulated with TGF-β1.

Why This Matters

This key differentiation means SU6656 must be selected when studying SFK function in the context of TGF-β signaling, as other commonly used SFK inhibitors (PP1, PP2) will confound results by directly inhibiting TGF-β receptors.

• [1] Ungefroren, H., et al. (2011). The Src Family Kinase Inhibitors PP2 and PP1 Block TGF-Beta1-Mediated Cellular Responses by Direct and Differential Inhibition of Type I and Type II TGF-Beta Receptors. Current Cancer Drug Targets, 11(4), 524-535. View Source

SU6656 Exerts In Vivo Antiangiogenic and Radiosensitizing Effects Not Shared by VEGFR Inhibitor SU5416

In contrast to the VEGFR inhibitor SU5416, which suppresses intersegmental vessel (ISV) outgrowth in zebrafish, SU6656 did not alter ISV formation in the same screen [1]. However, in a mammalian tumor model, SU6656 demonstrates a distinct and therapeutically relevant activity by enhancing the antiangiogenic effects of ionizing radiation. In vivo administration of SU6656 prior to irradiation significantly enhanced radiation-induced blood vessel destruction and tumor growth delay compared to radiation alone [2].

TGF-β Receptor Selectivity vs PP1/PP2

Head-to-head

SU6656: no TGF-βRI/II inhibition; normal Smad2/3 vs PP1/PP2: block Smad2/3 phosphorylation, inhibit p21 induction

Cleanest SFK probe for TGF-β/SFK crosstalk studies; PP1/PP2 produce false positives.

NMuMG epithelial cells; TGF-β1-stimulated growth arrest assay.

Evidence Dimension	In Vivo Antiangiogenic Activity
Target Compound Data	Enhances radiation-induced tumor vascular destruction and growth delay (in vivo mouse model).
Comparator Or Baseline	SU5416 (VEGFR inhibitor): Suppresses developmental angiogenesis in zebrafish; SU6656 has no effect in this model.
Quantified Difference	Functional divergence in angiogenic models; SU6656's effect is context-dependent and synergistic with radiation.
Conditions	Lewis lung carcinoma mouse model (dorsal skin fold window and hind limb tumor volume) for SU6656; FGF reporter transgenic zebrafish for SU5416 comparison.

Why This Matters

This evidence supports the selection of SU6656 for preclinical studies investigating the radiosensitization of tumor vasculature via SFK inhibition, a mechanistic application distinct from direct VEGFR2 inhibition by compounds like SU5416.

• [1] Molina, G., et al. (2007). Generation of FGF reporter transgenic zebrafish and their utility in chemical screens. BMC Developmental Biology, 7, 62. View Source
• [2] Cuneo, K. C., et al. (2006). SRC family kinase inhibitor SU6656 enhances antiangiogenic effect of irradiation. International Journal of Radiation Oncology, Biology, Physics, 64(4), 1197-203. View Source

Evidence-Based Application Scenarios for (3Z)-N,N-dimethyl-2-oxo-3-(4,5,6,7-tetrahydro-1H-indol-2-ylmethylidene)-1H-indole-5-sulfonamide (SU6656)

Modeling Cytokinesis Failure and Polyploidy in Cancer Cells

SU6656 is the preferred tool for inducing a mitotic defect and subsequent polyploidy due to its dual inhibition of SFKs and Aurora kinases. This application leverages the compound's unique property of causing a failure in cleavage furrow formation, a phenotype not observed with more selective SFK inhibitors like PP2 [1]. Researchers should procure SU6656 specifically for studies investigating the mechanisms of mitotic catastrophe and its therapeutic exploitation.

Investigating SFK-Specific Signaling in the TGF-β Pathway Context

SU6656 should be selected over PP1 and PP2 for experiments designed to interrogate the role of Src family kinases in TGF-β1-mediated growth arrest and epithelial-to-mesenchymal transition (EMT). PP1 and PP2 are contraindicated in this setting due to their potent off-target inhibition of TGF-β receptors, a liability not shared by SU6656 [2]. This makes SU6656 essential for obtaining interpretable, on-target SFK data in TGF-β biology.

Preclinical Evaluation of Radiosensitization via Vascular Targeting

SU6656 is a critical reagent for in vivo studies examining the enhancement of radiotherapy through vascular endothelial cell targeting. It is demonstrated to attenuate radiation-induced Akt phosphorylation and significantly enhance tumor vascular destruction and growth delay in mouse models when combined with fractionated irradiation [3]. Procurement is recommended for research programs focused on overcoming tumor radioresistance by targeting the Src/Akt survival pathway in the tumor microenvironment.

Disease Modeling in Synovial Sarcoma and Anaplastic Thyroid Carcinoma

SU6656 is a validated research tool for preclinical models of synovial sarcoma and anaplastic thyroid carcinoma (ATC). In synovial sarcoma, it uniquely impairs tumor growth, invasion, and angiogenesis in vivo by simultaneously targeting SFKs and Aurora kinases [1]. In ATC cells, it induces caspase-independent cell death, overcoming resistance mechanisms involving p21 and Akt [4]. Its procurement is specifically justified for these niche oncology research applications.

Application

Selection Property

Validation Focus

PDGF-dependent signaling pathway studies

PDGFR-sparing SFK inhibition

SFK-dependent vs PDGFR-autonomous signaling dissection

Dual SFK/Aurora kinase inhibition research

Aurora B co-inhibition profile

G2/M arrest, polyploidy, and cytokinesis defect endpoints

TGF-β/SFK crosstalk studies (EMT, fibrosis, tumor microenvironment)

TGF-β receptor-sparing profile

Smad2/3 pathway integrity and TGF-β-driven phenotypic endpoints

HNSCC SFK dependency profiling

SFK-specific signaling selectivity

SFK autophosphorylation and functional kinomic target engagement

• [1] Arai, R., et al. (2012). Simultaneous inhibition of Src and Aurora kinases by SU6656 induces therapeutic synergy in human synovial sarcoma growth, invasion and angiogenesis in vivo. European Journal of Cancer, 48(15), 2417-30. View Source
• [2] Ungefroren, H., et al. (2011). The Src Family Kinase Inhibitors PP2 and PP1 Block TGF-Beta1-Mediated Cellular Responses by Direct and Differential Inhibition of Type I and Type II TGF-Beta Receptors. Current Cancer Drug Targets, 11(4), 524-535. View Source
• [3] Cuneo, K. C., et al. (2006). SRC family kinase inhibitor SU6656 enhances antiangiogenic effect of irradiation. International Journal of Radiation Oncology, Biology, Physics, 64(4), 1197-203. View Source
• [4] Choi, M. G., et al. (2013). Inhibition of p21 and Akt potentiates SU6656-induced caspase-independent cell death in FRO anaplastic thyroid carcinoma cells. Oncotarget. View Source